Cas no 1344511-54-1 ((2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine
• CAS No: 1344511-54-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6039587
• PubChem ID: 42077546
• Update Time: 2025-06-11

(2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine
• 1344511-54-1
• EN300-1837791

• Inchi： 1S/C12H19NO/c1-9-4-7-12(14-3)11(8-9)6-5-10(2)13/h4,7-8,10H,5-6,13H2,1-3H3/t10-/m1/s1
• InChI Key： XONCYKODNNIENP-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CC[C@@H](C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine

Introduction to (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine (CAS No. 1344511-54-1)

(2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine (CAS No. 1344511-54-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2R-BMA, is characterized by its unique structural features and potential biological activities. The presence of a chiral center at the C-2 position and the substitution pattern on the aromatic ring contribute to its distinct properties and potential applications in drug development.

The chemical structure of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine consists of a butylamine chain attached to a substituted phenyl ring. The methoxy and methyl groups on the phenyl ring play crucial roles in modulating the compound's interactions with biological targets. The chiral center at the C-2 position of the butylamine chain further enhances its specificity and selectivity, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine in several areas of medicinal chemistry. One notable area is its activity as a serotonin receptor modulator. Serotonin receptors are key targets in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Research has shown that (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine exhibits selective binding to specific serotonin receptor subtypes, which could lead to the development of more effective and targeted therapies.

In addition to its serotonin receptor modulating properties, (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine has also been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics with fewer side effects. Studies have demonstrated that (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine can reduce pain sensitivity in animal models, suggesting its potential as a novel analgesic compound.

The pharmacokinetic properties of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine have also been studied to evaluate its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine has a relatively low toxicity profile. However, more comprehensive safety assessments are necessary to fully understand its potential risks and side effects. Ongoing research aims to optimize the compound's safety profile through structural modifications and formulation strategies.

The synthesis of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine has been optimized using various synthetic routes to ensure high yields and purity. Chiral resolution techniques have been employed to obtain the desired enantiomer, which is crucial for achieving the desired biological activity. These synthetic methods have been refined to be scalable and cost-effective, making it feasible for large-scale production if needed.

In conclusion, (2R)-4-(2-methoxy-5-methylphenyl)butan-2-amine (CAS No. 1344511-54-1) is a promising compound with potential applications in various therapeutic areas, including serotonin receptor modulation and pain management. Its unique structural features, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is anticipated that this compound will play a significant role in advancing the field of medicinal chemistry.